Cas no 1256785-13-3 (Methyl 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)

• Product Name: Methyl 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• CAS No: 1256785-13-3
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5709038
• PubChem ID: 129958726
• Update Time: 2023-10-14

Methyl 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• 1256785-13-3

• Inchi： 1S/C9H7N3O3/c1-15-9(14)7-6-2-5(4-13)3-10-8(6)12-11-7/h2-4H,1H3,(H,10,11,12)
• InChI Key： OIDCVEZYYYLWEG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C=C(C=O)C=NC2=NN1)=O

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.9Ų